4-(N-cyclohexyl-N-methylsulfamoyl)-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide

• IUPAC Name: 4-[cyclohexyl(methyl)sulfamoyl]-N-thieno[2,3-d]pyrimidin-4-ylbenzamide
• InChI: InChI=1S/C20H22N4O3S2/c1-24(15-5-3-2-4-6-15)29(26,27)16-9-7-14(8-10-16)19(25)23-18-17-11-12-28-20(17)22-13-21-18/h7-13,15H,2-6H2,1H3,(H,21,22,23,25)
• InChI Key: QNPSHRDTWRPTFY-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCCC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C4C=CSC4=NC=N3
• Molecular Formula: C20H22N4O3S2
• Molecular Weight: 430.5 g/mol

Description

4-(N-cyclohexyl-N-methylsulfamoyl)-N-(thieno[2,3-d]pyrimidin-4-yl)benzamide is a chemical compound that has been extensively studied for its potential as a therapeutic agent. It belongs to the class of sulfonamides and has shown promising results in various scientific research applications.

Scientific Research Applications

Antibacterial and Antitumor Applications

• A study reported the synthesis and evaluation of novel benzohydrazide derivatives, including those with thieno[2,3-d]pyrimidin structures, demonstrating significant antibacterial activity against various bacterial strains such as Escherichia coli and Staphylococcus aureus. These compounds were synthesized through a method that emphasizes the potential for developing new antibiotic drugs (T. Giri et al., 2017).
• Another research effort focused on the discovery of N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103), an orally active histone deacetylase inhibitor with promising anticancer properties. The compound demonstrated significant antitumor activity, underscoring the therapeutic potential of thieno[2,3-d]pyrimidin derivatives in cancer treatment (Nancy Z. Zhou et al., 2008).

Synthesis and Chemical Analysis

• Research on the one-pot synthesis of thieno[2,3-b]pyridine and pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidine derivatives showcased the efficiency of creating these compounds through a multi-component reaction. This synthesis approach highlights the versatility and potential for complex molecule construction within this chemical family (I. V. Dyachenko et al., 2020).

Enzyme Inhibitory Activities

• A novel study on acridine-acetazolamide conjugates revealed their potent inhibitory effects on human carbonic anhydrase isoforms, important for managing conditions like glaucoma, epilepsy, and mountain sickness. This research provides insight into the potential pharmacological applications of thieno[2,3-d]pyrimidin derivatives as enzyme inhibitors (Ramazan Ulus et al., 2016).